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Verified Application in Analytical Method

Cabotegravir-d5 is specifically employed in a highly selective UPLC-MS/MS method for the

simultaneous quantification of nine antiretrovirals in human plasma, as detailed in the table below [1].

Parameter Description

Role Internal Standard for cabotegravir [1]

Analytical Technique Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry
(UPLC-MS/MS) [1]

Precursor Ion (m/z) 411.03 [1]

Product Ion (m/z) 267.96 [1]

Collision Energy 24.00 eV [1]

Retention Time 3.62 minutes [1]

Chromatography
Column

Waters CORTECS T3 (2.1 × 100 mm; 1.6 μm) [1]
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Detailed Experimental Protocol

The experimental workflow for the method utilizing cabotegravir-d5 is outlined below. This method was

validated per FDA guidelines, demonstrating excellent linearity, accuracy (trueness 89.7-104.1%), and

precision (CV <15%) [1].
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Start: Sample Preparation

Take 50 µL of human plasma

Add internal standards
(including Cabotegravir-d5)

Protein Precipitation
with acetonitrile

Reconstitute in mobile phase
(50 µL for high range, 400 µL for low)

UPLC Separation

Mobile Phase A:
0.1% formic acid in water

Mobile Phase B:
Acetonitrile

Multi-step Gradient Elution
(7.5 min total run time)

MS/MS Detection

Ionization: Positive
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Ionization: Positive
Electrospray Ionization (HESI)

Detection: Selected
Reaction Monitoring (SRM)

End: Data Analysis

Click to download full resolution via product page

What This Information Means for Your Research

The evidence confirms that cabotegravir-d5 is a critical component in a robust, published method. Its use as

an internal standard is foundational for achieving accurate and precise measurements of cabotegravir in

complex biological matrices.

Specificity and Selectivity: The method achieves separation of nine different antiretroviral drugs,

demonstrating high specificity. The distinct mass transition (precursor → product ion) for
cabotegravir-d5, monitored via Selected Reaction Monitoring (SRM), is the primary contributor to its

selectivity, effectively distinguishing it from the unlabeled drug and other matrix components [1].
Performance Data: The overall method's validation data (linearity, accuracy, precision) indirectly

supports the reliable performance of cabotegravir-d5 in its role as an internal standard [1].

For a comprehensive comparison with other isotopic internal standards, you may need to consult more

specialized analytical chemistry resources or mass spectrometry data repositories.
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To cite this document: Smolecule. [Cabotegravir-d5 specificity selectivity verification]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b11214117#cabotegravir-d5-

specificity-selectivity-verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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